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For researchers, scientists, and drug development professionals investigating the role of

GTPase, IMAP family member 4 (GIMAP4), accurate and reliable protein detection is

paramount. GIMAP4, a cytosolic protein with a molecular weight of approximately 37-38 kDa, is

implicated in the regulation of lymphocyte survival and apoptosis, making it a key target in

immunology and oncology research.[1][2][3] This guide provides a detailed comparison of

Western blotting and alternative methods for GIMAP4 detection, complete with experimental

protocols and performance data.

Method Comparison: Western Blot vs. Alternatives
Western blotting is a widely used technique for identifying and quantifying specific proteins in a

complex mixture.[4] However, alternative methods offer advantages in terms of throughput,

sensitivity, and ease of use. The choice of method depends on the specific research question,

available resources, and desired level of quantification.
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Feature Western Blot
Capillary
Immunoassay
(Simple Western)

Enzyme-Linked
Immunosorbent
Assay (ELISA)

Principle

SDS-PAGE

separation, membrane

transfer, antibody

incubation, and signal

detection.

Automated capillary

electrophoresis,

immunodetection, and

analysis.[4]

Plate-based assay

with capture antibody,

antigen binding,

detection antibody,

and substrate

reaction.[5]

Throughput
Low to medium. Can

be labor-intensive.[4]

High. Fully automated

systems can process

many samples quickly.

[4]

High. 96-well plate

format allows for

multiple samples and

replicates.

Sensitivity

Variable, dependent

on antibody quality

and detection

reagents. Can be

optimized for low-

abundance proteins.

High sensitivity, often

requiring less sample

and antibody.[4]

High sensitivity,

capable of detecting

picogram to nanogram

levels of protein.

Quantitative

Semi-quantitative.

Requires careful

normalization and

validation for accurate

quantification.

Fully quantitative with

high reproducibility.[4]

Fully quantitative with

a standard curve.

Sample Input
Typically 10-50 µg of

total protein lysate.

As low as 0.2 µg/µL of

protein lysate.

Flexible, depends on

protein concentration

in the sample.

Hands-on Time

High. Multiple steps

including gel casting,

running, transfer, and

incubations.

Low. Automated after

initial sample

preparation.[4]

Medium. Involves

several incubation and

wash steps.
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Molecular Weight Info

Yes. Provides

information on protein

size and potential

isoforms or

modifications.

Yes. Provides size-

based separation

data.[4]

No. Does not provide

molecular weight

information.

GIMAP4 Antibody Performance in Western Blotting
Several commercially available antibodies have been validated for GIMAP4 detection in

Western blotting. The selection of a suitable antibody is critical for obtaining specific and

reproducible results.

Antibody Host/Isotype Clonality Applications
Recommended
Dilution (WB)

Thermo Fisher

TA504849
Mouse / IgG2a

Monoclonal

(OTI1C6)

WB, IHC(P),

ICC/IF, Flow
1:2000

Thermo Fisher

TA504877
Mouse / IgG1

Monoclonal

(OTI2F9)
WB, IHC(P) Not specified

Santa Cruz sc-

515241
Mouse / IgG1 Monoclonal (H-8) WB, IP, IF, ELISA 1:100 - 1:1000

Antibodies.com

A100567
Rabbit Polyclonal WB Not specified

Atlas Antibodies

HPA019137
Rabbit Polyclonal WB, IHC 0.04 - 0.4 µg/ml

Experimental Protocols
Protocol 1: Western Blotting for GIMAP4 Detection
This protocol provides a generalized procedure for detecting GIMAP4 in cell lysates.

Optimization may be required depending on the specific antibody and sample type used.

1. Sample Preparation & Lysis:
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Harvest cells and wash with ice-cold Phosphate-Buffered Saline (PBS).

Add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, vortexing intermittently.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[6]

Transfer the supernatant (protein extract) to a new tube and determine the protein

concentration using a BCA or Bradford assay.

2. SDS-PAGE:

Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

Load samples onto a 10-12% SDS-polyacrylamide gel. Include a pre-stained protein ladder.

Run the gel at 100-120V until the dye front reaches the bottom.

3. Protein Transfer:

Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or

nitrocellulose membrane.[6]

Use a wet or semi-dry transfer system. A typical wet transfer is run at 100V for 60-90

minutes.

Confirm transfer efficiency by staining the membrane with Ponceau S.

4. Immunodetection:

Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-

Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[6]

Incubate the membrane with the primary GIMAP4 antibody (diluted in blocking buffer as

recommended by the manufacturer) overnight at 4°C with gentle agitation.[6]

Wash the membrane three times for 5-10 minutes each with TBST.[6]
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Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary

antibody (e.g., anti-mouse or anti-rabbit IgG) diluted in blocking buffer for 1 hour at room

temperature.

Wash the membrane three times for 10 minutes each with TBST.

5. Signal Detection:

Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's

instructions.

Incubate the membrane with the ECL substrate for 1-5 minutes.

Capture the chemiluminescent signal using a digital imager or X-ray film. The expected band

for GIMAP4 is ~38 kDa.[2]

Sample Preparation Separation & Transfer Immunodetection Visualization

Cell Lysis Quantification SDS-PAGELoad Lysate Membrane Transfer BlockingIncubate Membrane Primary Antibody
(anti-GIMAP4)

Secondary Antibody
(HRP-conjugated) ECL SubstrateAdd Substrate Signal Capture

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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